Octinoxate

• IUPAC Name: 2-ethylhexyl (E)-3-(4-methoxyphenyl)prop-2-enoate
• InChI: InChI=1S/C18H26O3/c1-4-6-7-15(5-2)14-21-18(19)13-10-16-8-11-17(20-3)12-9-16/h8-13,15H,4-7,14H2,1-3H3/b13-10+
• InChI Key: YBGZDTIWKVFICR-JLHYYAGUSA-N
• Canonical SMILES: CCCCC(CC)COC(=O)C=CC1=CC=C(C=C1)OC
• Isomeric SMILES: CCCCC(CC)COC(=O)/C=C/C1=CC=C(C=C1)OC
• Molecular Formula: C18H26O3
• DSSTOX Substance ID: DTXSID9047205
• Molecular Weight: 290.4 g/mol
• Physical Description: 2-ethylhexyl p-methoxycinnamate is a colorless to pale yellow viscous liquid. (NTP, 1992), Colorless to pale yellow liquid; [CAMEO] Pale yellow liquid; [MSDSonline]
• Boiling Point: 388 to 392 °F at 3 mmHg (NTP, 1992), 185-195°C at 1mbar, 382 °C at 760 mm Hg, Boiling point = 185-195 °C at 1 mbar and 140-150 °C at 0.1 mbar
• Solubility: less than 1 mg/mL at 81 °F (NTP, 1992), <0.1 g/100 mL at 27°C, In water, 0.22 to 0.75 mg/L at 21 °C; 0.041 mg/L at 24 °C and pH 7.1, In water, 0.2 mg/L at 20 °C, Miscible in alcohols, propylene glycol monomyristate, and various oils
• Density: 1.01 to 1.02 at 68 °F (NTP, 1992), Specific gravity = 1.01 - 1.02
• Vapor Pressure: 0.000014 [mmHg]
• Mechanism of Action: Absorbs UV-B (predominantly) and UV-A rays while accumulating in the outermost layer of the epidermis. Like any other photoprotective agents, octinoxate prevents the damage to cells and deoxyribonucleic acid (DNA) by reducing the p53 protein expression following UV exposure and also increases the skin's tolerability to UV rays., Diminish the penetration of ultraviolet (UV) light through the epidermis by absorbing UV radiation within a specific wavelength range. The amount and wavelength of UV radiation absorbed are affected by the molecular structure of the sunscreen agent. /Sunscreen agents, topical/, Radiation is absorbed by chemical sunscreens when the electron energy level of the drug is raised from its ground state to a higher energy level or excited state. Chromophore groups (C=C, C=O, O-N=O) with loosely held electrons are easily excited by radiation. Compounds which have several chromophore groups in optimal positions have high absorbance over a broad range of wavelengths. Chemical sunscreens are usually agents that absorb not less than 85% of UVB radiation (thus preventing burning) but may permit transmission of UVA radiation (thus allowing tanning). Some sunscreens may absorb wavelengths over a range that is slightly wider or narrower than that of UVB. All PABA derivatives absorb wavelengths of approximately 290-320 nm, benzophenone derivatives absorb wavelengths of approximately 250-360 nm, cinnamic acid derivatives absorb wavelengths of 280-320 nm, and salicylate derivatives and other miscellaneous chemical sunscreens absorb wavelengths of about 270-320 nm., The wavelength to which the skin is maximally sensitive had been accepted for many years to be 296.7 nm; however, recent evidence suggests that the most erythemogenic UVB wavelength may be slightly lower (e.g., somewhere in the range of 292-295 nm). In addition, of the stronger burning wavelengths that reach the earth's surface, most are approximately 310 nm. Therefore, sunscreens that maximally absorb UVB radiation near either of these wavelengths are particularly effective at preventing sunburn. Maximum absorbance occurs at about 290 nm for PABA, at about 295 nm for glyceryl-p-aminobenzoate, and at about 310 nm for the remaining PABA derivatives. Maximum absorbance occurs at 280-290 nm for benzophenone derivatives, at 310 nm for cinnamic acid derivatives with the exception of diethanolamine-p-methoxycinnamate which has its maximum absorbance at 290 nm, and at 300-305 nm for salicylate derivatives and other miscellaneous sunscreens. /Sunscreens/
• Color/Form: Pale yellow liquid, Colorless to light yellow viscous liquid
• CAS RN: 5466-77-3, 83834-59-7
• Melting Point: less than -13 °F (NTP, 1992), -25°C, -68.3 °C using OECD Guideline 102 (Melting point/Melting Range)

Description

Octinoxate, also known as Octyl methoxycinnamate or (OMC), is a UV filter. It is primarily used in sunscreens and other cosmetics to absorb UV-B rays from the sun, protecting the skin from damage. It is an ester formed from methoxycinnamic acid and 2-ethylhexanol. It is a liquid that is insoluble in water.

Synthesis Analysis

Octinoxate was first synthesized in 1906 in Germany by chemists B. König and Stanisław Kostanecki. One of the synthesis pathways for octinoxate includes cross metathesis. The high efficiency of the nitro-Grela catalyst has been used in the cross metathesis of trans-anethole with 2-ethylhexyl acrylate to produce octyl methoxycinnamate (86% yield).

Molecular Structure Analysis

Octinoxate is a cinnamate ester. Its chemical formula is C18H26O3. The average molecular weight is 290.3972. The structure of Octinoxate can be represented by the SMILES notation O=C(OCC(CC)CCCC)\\C=C\\c1ccc(OC)cc1.

Chemical Reactions Analysis

Octinoxate works by absorbing UVB rays and transforming them into less damaging energy. It is photolabile and is often combined with other UVB absorbers to increase both its final SPF and its photostability.

Physical And Chemical Properties Analysis

Octinoxate is a small molecule. It has a molar mass of 290.403 g·mol−1. It has a density of 1.01 g/cm3. Its melting point is −25 °C and its boiling point is 198 to 200 °C.

Scientific Research Applications

Environmental Impact Assessment

Octinoxate, used widely in various industrial fields as a UVB blocking agent, has significant environmental implications. Research by Pegoraro, Chiappero, and Montejano (2015) focused on measuring octanol-air partition coefficients, vapor pressures, and vaporization enthalpies of octinoxate isomers. This study is crucial for understanding the accumulation and mobility of octinoxate in nature, indicating that substances like octinoxate have relatively low mobility, which could impact environmental health (Pegoraro, Chiappero, & Montejano, 2015).

Photostability in Sunscreens

Herzog et al. (2019) explored the photokinetics of octinoxate in sunscreens. They discovered that the kinetics of the photoreaction of octinoxate follows a second-order rate law, which is significant for understanding how octinoxate behaves under UV exposure in sunscreen formulations. This research helps in improving sunscreen stability and efficacy (Herzog et al., 2019).

Alternative UV Filters

Considering the environmental impact of octinoxate, Peyrot et al. (2020) synthesized a library of p-hydroxycinnamic esters derived from sinapic acid as potential octinoxate substitutes. These compounds showed promising UVB protection and antioxidant efficacy, offering environmentally friendly alternatives to octinoxate in sunscreens (Peyrot et al., 2020).

Photodegradation Processes

Fois, Oriani, and Tabacchi (2021) studied the photodegradation processes of octinoxate, revealing that its isomers have comparable stability. Their research provides insights into the photostability of octinoxate in various applications, especially in sunscreens. This is crucial for assessing the long-term effectiveness of products containing octinoxate (Fois, Oriani, & Tabacchi, 2021).

Impact on Marine Microalgae

Tian et al. (2021) evaluated the toxicological effects of octinoxate on the photosynthetic activity of Chlorella species. The study highlighted octinoxate as a photo-toxicant, particularly under light exposure. This research is vital for understanding the environmental risks associated with octinoxate, particularly its effects on aquatic ecosystems (Tian et al., 2021).

Q & A

Q1: How does octinoxate protect against UV radiation?

A1: Octinoxate functions as a chemical UV filter. [] Instead of reflecting UV rays, it absorbs them and then releases the absorbed energy as heat. [] This process prevents UV radiation from penetrating the skin and causing damage. []

Q2: What is the chemical structure of octinoxate?

A2: * Molecular Formula: C₁₈H₂₆O₃ [, , , ]* Molecular Weight: 290.4 g/mol [, , ]* Spectroscopic Data: UV absorbance maxima around 310 nm. [, , ]

Q3: Does octinoxate degrade when exposed to sunlight?

A3: Yes, octinoxate can degrade upon exposure to UV light. [, ] This degradation can lead to a decrease in its UV protection efficacy over time. [, ] Some studies suggest that its photodegradation is enhanced in the presence of avobenzone, another common sunscreen ingredient. [, , ]

Q4: Does current research explore the catalytic properties of octinoxate?

A4: Current research primarily focuses on octinoxate's function as a UV filter. Catalytic properties and applications are not extensively studied in the provided papers.

Q5: Are there computational models to predict octinoxate's properties?

A5: While computational methods are valuable tools in chemical research, the provided papers do not extensively discuss specific simulations, calculations, or QSAR models for octinoxate.

Q6: How does modifying the structure of octinoxate affect its UV filtering activity?

A7: Research indicates that structural modifications of related cinnamic acid derivatives, like replacing octinoxate with sinapic acid esters, can impact UV filtering and antioxidant activity. [] Specifically, a free phenol group is crucial for both antioxidant activity and enhanced protection intensity. [] Furthermore, the size and structure of the ester group influence the UV absorbance, with bulkier esters leading to greater activity. []

Q7: How can the stability of octinoxate in formulations be improved?

A8: Encapsulation techniques, such as using ethyl cellulose nanoparticles as carriers, can enhance the stability of octinoxate and other organic UV filters. [] This method helps minimize direct skin exposure and potentially reduces environmental contamination. []

Q8: Are there any regulations surrounding the use of octinoxate?

A9: Yes, due to environmental concerns, the use of octinoxate in sunscreens has been restricted in some regions. Hawaii, for example, has banned the sale of sunscreens containing octinoxate to protect its coral reefs. [, , ]

Q9: Is octinoxate absorbed into the bloodstream after topical application?

A10: Yes, studies show that octinoxate is absorbed into the bloodstream following topical application of sunscreen. [, , ] In a clinical trial, plasma concentrations of octinoxate exceeded 0.5 ng/mL, a threshold set by the FDA, after a single application. [, , ]

Q10: Are there studies evaluating the potential toxicity of octinoxate in living organisms?

A11: Yes, research on brine shrimp, used as a proxy for coral reefs, indicates that sunscreens containing octinoxate can negatively affect marine life. [] Further research is needed to fully understand the long-term ecological impacts of octinoxate. []

Q11: Does current research indicate any resistance mechanisms to octinoxate's UV filtering properties?

A11: The provided research papers primarily focus on octinoxate's properties and effects, not on the development of resistance to its UV filtering capabilities.

Q12: Are there any safety concerns regarding the use of octinoxate in sunscreen?

A14: Although octinoxate is a widely used sunscreen ingredient, concerns exist regarding its potential to cause skin allergies and irritation in some individuals. [, ] Further research is necessary to fully understand the safety profile of octinoxate, particularly concerning long-term exposure and potential effects on vulnerable populations.

Q13: Are there specific drug delivery systems designed for octinoxate in sunscreen formulations?

A13: The provided research primarily focuses on octinoxate's properties and effects, not on specialized drug delivery systems for this compound.

Q14: How is octinoxate quantified in various matrices?

A17: Several analytical methods are employed to quantify octinoxate in different matrices, including:* High-Performance Liquid Chromatography (HPLC): This technique is widely used to separate, identify, and quantify octinoxate in sunscreen formulations and environmental samples. [, , , , ]* Gas Chromatography/Mass Spectrometry (GC/MS): This method is utilized for the detection and quantification of octinoxate in water samples, including swimming pools. []* Spectrophotometry: This method utilizes UV-Vis spectroscopy and chemometric techniques, such as derivative ratio spectra zero crossing (DRSZ), double divisor ratio spectra derivative (DDRD), mean centering ratio spectra (MCR), and partial least squares (PLS-2), to quantify octinoxate in sunscreen formulations. []

Q15: What are the environmental concerns surrounding octinoxate?

A18: Significant concerns exist regarding the impact of octinoxate on coral reefs. [, , , ] Studies suggest that it can contribute to coral bleaching, damage coral DNA, and hinder their resilience to climate change. [, , , ] Additionally, octinoxate has been detected in various aquatic organisms, raising concerns about bioaccumulation and its potential effects on the food chain. [, , ]

Q16: Is the solubility of octinoxate a factor in its effectiveness or environmental impact?

A19: While octinoxate is designed to be water-resistant, it can still leach off skin and enter water bodies. [, , ] Its presence in aquatic environments, even at low concentrations, raises concerns about potential harm to marine life, particularly coral reefs. [, , ]

Q17: Are the analytical methods used to quantify octinoxate validated?

A20: Yes, the HPLC, GC/MS, and spectrophotometric methods used to determine octinoxate levels are typically validated following guidelines set by organizations like the International Conference on Harmonization (ICH). [, , ] This ensures accuracy, precision, and specificity in the analysis of octinoxate. [, , ]